Cas no 1094377-07-7 (4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester
• CAS No: 1094377-07-7
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 6391314
• PubChem ID: 43154565
• Update Time: 2025-05-20

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester
• Methyl 2-(3-mercapto-5-(pyridin-4-yl)-4h-1,2,4-triazol-4-yl)acetate
• CS-0347520
• 1094377-07-7
• EN300-782072
• methyl 2-[3-(pyridin-4-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate
• AKOS005920429

• Inchi： 1S/C10H10N4O2S/c1-16-8(15)6-14-9(12-13-10(14)17)7-2-4-11-5-3-7/h2-5H,6H2,1H3,(H,13,17)
• InChI Key： GKWGRHZNJUBKBD-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OC)=O)C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 250.05244675g/mol
• Monoisotopic Mass: 250.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 370.8±48.0 °C(Predicted)
• pka: 7.28±0.10(Predicted)

Additional information on 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester

Comprehensive Overview of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester (CAS No. 1094377-07-7)

The compound 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester (CAS No. 1094377-07-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core coupled with a pyridinyl moiety and a thioxo group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and enzyme modulators.

In recent years, the scientific community has focused on triazole derivatives due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The methyl ester functional group in this compound enhances its solubility and bioavailability, making it a promising candidate for further derivatization. With the growing emphasis on precision medicine and targeted therapies, CAS No. 1094377-07-7 is being explored for its role in designing next-generation therapeutics. This aligns with the current trend of optimizing structure-activity relationships (SAR) to improve drug efficacy.

From a synthetic chemistry perspective, 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester offers a robust scaffold for combinatorial chemistry. Its thioxo group provides a reactive site for further functionalization, enabling the creation of diverse libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict the binding affinity of such compounds to biological targets. The integration of machine learning and cheminformatics has accelerated the identification of potential leads, with triazole-based molecules often featuring prominently in virtual screening campaigns.

Another area of interest is the compound's potential role in agrochemical innovation. With the increasing need for sustainable crop protection solutions, researchers are investigating pyridinyl-triazole hybrids as eco-friendly alternatives to traditional pesticides. The thioxo moiety in CAS No. 1094377-07-7 may contribute to its bioactivity against plant pathogens, addressing global challenges like pesticide resistance and food security. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption and Production).

In the context of material science, 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester has shown promise in the development of functional materials. Its ability to form coordination complexes with metals opens doors to applications in catalysis and sensors. For instance, its pyridinyl group can act as a ligand in transition metal catalysis, a field critical for green chemistry initiatives. This versatility makes it a valuable building block for researchers working on molecular electronics and nanotechnology.

Quality control and analytical characterization of CAS No. 1094377-07-7 are essential for ensuring its reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's stability under various conditions is also a key consideration, especially for long-term storage and transportation. These factors are critical for laboratories adhering to Good Laboratory Practices (GLP) and ISO standards.

Looking ahead, the demand for 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(4-pyridinyl)-5-thioxo-, methyl ester is expected to rise, driven by its multifaceted applications. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the convergence of chemistry and innovation. As researchers continue to unravel its potential, CAS No. 1094377-07-7 will likely remain a focal point in the quest for sustainable and impactful scientific solutions.